2-Ethyl-2-methylcyclopropan-1-amine

• Molecular Formula: C6H13N
• Molecular Weight: 99.17 g/mol
• IUPAC Name: 2-ethyl-2-methylcyclopropan-1-amine
• InChI: InChI=1S/C6H13N/c1-3-6(2)4-5(6)7/h5H,3-4,7H2,1-2H3
• InChI Key: QKFNHSOEBYDPGI-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC1N)C

Description

2-Ethyl-2-methylcyclopropan-1-amine is a primary aliphatic amine featuring a strained cyclopropane ring substituted with ethyl and methyl groups at the 2-position (Figure 1). Its molecular formula is C₆H₁₃N, with a molecular weight of 99.18 g/mol. The compound is commonly supplied as its hydrochloride salt (C₆H₁₂ClN, 135.46 g/mol), which enhances stability and solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethyl-2-methylcyclopropan-1-amine typically involves the cyclopropanation of suitable precursors followed by amination. One common method is the reaction of 2-ethyl-2-methylcyclopropanone with ammonia or an amine under reductive conditions. This can be achieved using reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to reduce the intermediate imine to the desired amine .

Industrial Production Methods

Industrial production of 2-Ethyl-2-methylcyclopropan-1-amine may involve large-scale cyclopropanation reactions using metal catalysts to enhance yield and selectivity. The use of continuous flow reactors can also improve efficiency and scalability, allowing for the production of significant quantities of the compound .

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-2-methylcyclopropan-1-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming amides or other derivatives.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) under acidic or basic conditions.

Reduction: Reagents like LiAlH4 or NaBH4 in anhydrous solvents.

Substitution: Acid chlorides or anhydrides in the presence of a base such as pyridine or triethylamine.

Major Products Formed

Oxidation: Nitroso or nitro derivatives.

Reduction: Secondary or tertiary amines.

Substitution: Amides or other substituted amine derivatives.

Scientific Research Applications

2-Ethyl-2-methylcyclopropan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored as a potential pharmaceutical intermediate for the synthesis of drugs.

Industry: Utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 2-Ethyl-2-methylcyclopropan-1-amine involves its interaction with various molecular targets. The amine group can form hydrogen bonds and ionic interactions with biological molecules, influencing their function. The cyclopropane ring’s strained structure can also participate in reactions that release energy, driving chemical processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physical Properties

The table below compares key features of 2-Ethyl-2-methylcyclopropan-1-amine with three related amines from the literature:

Compound Name	Molecular Formula	Molecular Weight	Structural Features	Key Data from Evidence
2-Ethyl-2-methylcyclopropan-1-amine	C₆H₁₃N	99.18 g/mol	Cyclopropane ring, ethyl/methyl substituents, primary amine, chiral center	Available as hydrochloride (price: €1,782/g)
(1-Methylpiperidin-2-yl)methanamine	C₇H₁₆N₂	128.22 g/mol	Piperidine ring, secondary amine, methyl substituent	Purity: 95%
4-(1-Ethylcyclopropyl)aniline	C₁₁H₁₅N	161.24 g/mol	Aromatic amine, ethylcyclopropyl substituent	Price: €1,855/500 mg
N-(cyclohexyl(naphthalen-1-yl)methyl)propan-2-amine	C₂₁H₂₇N	293.45 g/mol	Bulky substituents, secondary amine, chiral centers	Synthesized via reductive amination; enantiomers resolved via chiral UPLC (99% ee)

Key Differences and Implications

Cyclopropane vs. Piperidine Ring Systems

• The cyclopropane ring in 2-Ethyl-2-methylcyclopropan-1-amine introduces ~27 kcal/mol of strain energy , making it more reactive toward ring-opening reactions compared to the strain-free piperidine ring in (1-Methylpiperidin-2-yl)methanamine . This strain may enhance its utility in photochemical or catalytic applications.
• The piperidine derivative’s six-membered ring offers conformational flexibility, often preferred in drug design for optimizing binding affinity (e.g., CNS-targeting pharmaceuticals) .

Primary vs. Secondary Amines

• As a primary amine , 2-Ethyl-2-methylcyclopropan-1-amine has higher nucleophilicity than the secondary amine N-(cyclohexyl(naphthalen-1-yl)methyl)propan-2-amine. However, steric hindrance from its ethyl/methyl groups may reduce reaction rates in bulky electrophilic environments.

Aromatic vs. Alicyclic Amines

• 4-(1-Ethylcyclopropyl)aniline’s aromatic ring delocalizes the amine’s lone pair, reducing basicity (pKa ~4.6) compared to the aliphatic 2-Ethyl-2-methylcyclopropan-1-amine (pKa ~10.2, estimated). This difference impacts solubility and pH-dependent reactivity .

Chirality and Resolution

• Both 2-Ethyl-2-methylcyclopropan-1-amine and N-(cyclohexyl(naphthalen-1-yl)methyl)propan-2-amine possess chiral centers. demonstrates that chiral UPLC (e.g., Chiralpak® AS-H column) effectively resolves enantiomers with >99% ee, a method applicable to the target compound .

Biological Activity

2-Ethyl-2-methylcyclopropan-1-amine (C6H13N) is a cyclopropane derivative that has garnered interest in medicinal chemistry due to its unique structural features and potential biological activities. This compound exists primarily as a hydrochloride salt, enhancing its solubility and making it suitable for various experimental applications. The focus of this article is to explore the biological activity of 2-ethyl-2-methylcyclopropan-1-amine, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

The molecular formula of 2-ethyl-2-methylcyclopropan-1-amine is C6H13N, with a molar mass of approximately 99.17 g/mol. Its structure features both ethyl and methyl groups attached to the cyclopropane ring, contributing to its reactivity and interaction with biological systems.

Preliminary studies indicate that 2-ethyl-2-methylcyclopropan-1-amine may interact with various enzymes and receptors, influencing metabolic pathways. The compound's unique cyclopropane structure allows it to modulate biological activities, which could be pivotal in pharmacological contexts.

Potential Interactions:

• Enzyme Modulation : It may inhibit or activate specific enzymes involved in metabolic processes.
• Receptor Binding : The compound could bind to neurotransmitter receptors, potentially affecting neurotransmission.

Biological Activity Findings

Recent research has highlighted several key areas regarding the biological activity of 2-ethyl-2-methylcyclopropan-1-amine:

• Anticancer Activity : Studies suggest that derivatives of cyclopropane compounds exhibit cytotoxic effects against various cancer cell lines. For instance, related compounds have shown IC50 values ranging from 14–22 µg/mL in reversing multidrug resistance in certain cancer cells .
• Neuropharmacological Effects : Due to its potential interaction with neurotransmitter receptors, there is ongoing research into its effects on mood and cognitive functions.
• Enzyme Inhibition : The compound may inhibit enzymes critical for metabolic pathways, which can lead to therapeutic applications in metabolic disorders.

Case Studies and Research Findings

A review of recent literature reveals several case studies focusing on the biological activity of cyclopropane derivatives, including 2-ethyl-2-methylcyclopropan-1-amine:

Table 1: Summary of Biological Activities

Study	Compound	Biological Activity	Key Findings
	2-Ethyl-2-methylcyclopropan-1-amine	Enzyme Interaction	Modulates enzyme activity; potential for metabolic pathway influence
	Talpinine (related compound)	Anticancer	IC50 = 14–22 µg/mL against drug-resistant cells
	Sarpagine Alkaloids	NF-kB Inhibition	Promising NF-kB inhibitory activity; potential anti-inflammatory properties